2-[Methylsulfonyl(2-phenylethyl)amino]acetamide

• IUPAC Name: 2-[methylsulfonyl(2-phenylethyl)amino]acetamide
• InChI: InChI=1S/C11H16N2O3S/c1-17(15,16)13(9-11(12)14)8-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H2,12,14)
• InChI Key: VVZHMBPCUCZNOA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CCC1=CC=CC=C1)CC(=O)N
• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of 2-(4-(methylsulfonyl)phenyl)-N-phenylimidazo[1,2-a]pyridin-3-amines was synthesized through two-step reactions. In the first step, different 1-(4-(methylsulfonyl)phenyl)-2-(phenylamino)ethan-1- derivatives were obtained by the reaction of aniline derivatives and α-bromo-4-(methylsulfonyl)acetophenone. Then, condensation of intermediates with different 2-aminopyridines gave the final compounds.

Molecular Structure Analysis

The molecular structure of a similar compound, “{2-[(Methylsulfonyl)amino]phenyl}acetic acid”, has been reported. The empirical formula is C9H11NO4S, and the molecular weight is 229.25.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a new series of 2-(4-(methylsulfonyl)phenyl)-N-phenylimidazo[1,2-a]pyridin-3-amines was designed, synthesized, and evaluated. The designed compounds were synthesized through two-step reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, “{2-[(Methylsulfonyl)amino]phenyl}acetic acid”, have been reported. It is a solid compound.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, 2-(4-(methylsulfonyl)phenyl)-N-phenylimidazo[1,2-a]pyridin-3-amines have been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2).

Safety and Hazards

The safety information for a similar compound, “{2-[(Methylsulfonyl)amino]phenyl}acetic acid”, has been provided. It has been classified as Acute Tox. 4 Oral according to the GHS classification. The hazard statements include H302, and the precautionary statements include P301 + P312 + P330.

Future Directions

The future directions for the research on similar compounds have been discussed. For instance, the development of novel new anti-tumor drugs with high efficiency, low toxicity, and specificity has important theoretical significance and practical value. This literature review may provide an opportunity for chemists to design new derivatives of phenoxy acetamide and its derivatives that proved to be successful agents in view of safety and efficacy to enhance life quality.